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Compound of Interest

Compound Name: Para-fluoro 4-ANBP

Cat. No.: B502666 Get Quote

Introduction

Para-fluoro 4-ANBP (N-(4-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine) is a chemical

intermediate used in the synthesis of several novel psychoactive substances, including

derivatives of fentanyl. As a critical precursor, understanding its stability and appropriate

storage conditions is paramount for researchers, forensic scientists, and drug development

professionals to ensure the integrity of research findings and the quality of synthesized

materials. This technical guide provides a comprehensive overview of the known stability profile

of para-fluoro 4-ANBP, recommended storage conditions, and proposed methodologies for its

stability assessment.

Chemical and Physical Properties
A summary of the key chemical and physical properties of para-fluoro 4-ANBP is presented in

Table 1. This information is essential for designing appropriate analytical methods and for

understanding the compound's behavior under various conditions.
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Property Value Reference

Formal Name

N-(4-fluorophenyl)-1-

(phenylmethyl)-4-

piperidinamine

[1]

Synonyms

p-fluoro 4-ANBP, Despropionyl

N-benzyl para-fluoro

norfentanyl

[1][2]

Molecular Formula C₁₈H₂₁FN₂ [1][3]

Formula Weight 284.4 g/mol [1]

Purity ≥98% [1]

Appearance Crystalline solid [1]

UV/Vis. λmax 243 nm [1]

CAS Number 131587-27-4 [2][3]

Stability and Storage Conditions
Based on available data from suppliers, para-fluoro 4-ANBP is a stable compound when

stored under appropriate conditions. The recommended storage and known stability

information are summarized in Table 2.

Parameter Recommendation/Data Reference

Storage Temperature -20°C [1]

Long-term Stability ≥ 5 years (at -20°C) [1]

Form Supplied Crystalline solid [1]

Chemical Stability
No decomposition if used

according to specifications.
[2]

The Safety Data Sheet (SDS) for para-fluoro 4-ANBP indicates that no hazardous

decomposition products are known and that the compound is stable under normal conditions of
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use.[2] However, detailed studies on its degradation under stress conditions such as exposure

to light, heat, humidity, and various pH levels are not readily available in the public domain.

Such studies are crucial for establishing a comprehensive stability profile.

Experimental Protocols for Stability Assessment
While specific degradation pathways for para-fluoro 4-ANBP have not been detailed in the

reviewed literature, a forced degradation study would be the standard approach to identify

potential degradation products and pathways. The following are proposed experimental

protocols based on general guidelines for stability testing of pharmaceutical substances.

1. Forced Degradation Studies

Forced degradation, or stress testing, is essential to understand the intrinsic stability of a

compound and to develop stability-indicating analytical methods.

Acidic Hydrolysis:

Prepare a solution of para-fluoro 4-ANBP in a suitable organic solvent (e.g., methanol or

acetonitrile).

Add an equal volume of 0.1 N hydrochloric acid.

Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24,

48, 72 hours).

At each time point, withdraw an aliquot, neutralize it with 0.1 N sodium hydroxide, and

dilute to a suitable concentration for analysis.

Alkaline Hydrolysis:

Prepare a solution of para-fluoro 4-ANBP in a suitable organic solvent.

Add an equal volume of 0.1 N sodium hydroxide.

Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period.
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At each time point, withdraw an aliquot, neutralize it with 0.1 N hydrochloric acid, and

dilute for analysis.

Oxidative Degradation:

Prepare a solution of para-fluoro 4-ANBP in a suitable solvent.

Add an equal volume of a 3% hydrogen peroxide solution.

Store the solution at room temperature, protected from light, for a defined period.

Withdraw aliquots at specified time points for analysis.

Thermal Degradation:

Place a known quantity of solid para-fluoro 4-ANBP in a controlled temperature oven

(e.g., 80°C).

Expose the solid to dry heat for a defined period.

At specified time points, remove a sample, allow it to cool to room temperature, dissolve it

in a suitable solvent, and analyze.

Photostability:

Expose a known quantity of solid para-fluoro 4-ANBP and a solution of the compound to

a calibrated light source (e.g., a xenon lamp providing an overall illumination of not less

than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200

watt-hours/square meter).

A control sample should be kept in the dark under the same temperature conditions.

Analyze the samples at a defined time point.

2. Analytical Methodology

A stability-indicating analytical method is crucial for separating and quantifying the parent

compound from its potential degradation products. High-Performance Liquid Chromatography
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(HPLC) coupled with a UV or mass spectrometry (MS) detector is a common and effective

technique.

HPLC Method Development:

Column: A C18 reversed-phase column is a suitable starting point.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is

recommended to achieve good separation of polar and non-polar compounds.

Detection: A photodiode array (PDA) detector can be used to monitor the elution profile at

multiple wavelengths, including the λmax of para-fluoro 4-ANBP (243 nm). Mass

spectrometry (LC-MS) is highly recommended for the identification of unknown

degradation products.[4]

Visualizations
The following diagrams illustrate the recommended storage conditions and a proposed

workflow for a comprehensive stability study of para-fluoro 4-ANBP.

Recommended Storage

Para-fluoro 4-ANBP
(Crystalline Solid) Store at -20°C Stable for ≥ 5 years

Click to download full resolution via product page

Caption: Recommended storage conditions for para-fluoro 4-ANBP.
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Proposed Stability Study Workflow

Para-fluoro 4-ANBP Sample

Forced Degradation (Stress Testing)

Acidic Hydrolysis Alkaline Hydrolysis Oxidative Degradation Thermal Degradation Photostability

Stability-Indicating
Analytical Method (e.g., HPLC-UV/MS)

Data Analysis:
- Purity Assessment

- Degradant Identification
- Degradation Pathway Elucidation

Comprehensive Stability Report

Click to download full resolution via product page

Caption: Proposed workflow for a comprehensive stability study.

Conclusion

Para-fluoro 4-ANBP is a stable compound when stored as a crystalline solid at -20°C, with a

shelf life of at least five years. While this provides a good baseline for handling and storage, the

lack of publicly available data from forced degradation studies highlights a knowledge gap. For
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applications requiring a deep understanding of its stability profile, such as in pharmaceutical

development or the synthesis of analytical reference standards, conducting comprehensive

stability studies as outlined in this guide is strongly recommended. The use of stability-

indicating analytical methods will be critical in identifying any potential degradation products

and elucidating degradation pathways, thereby ensuring the quality and reliability of research

and development activities involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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